Cas no 1172943-36-0 ((7-fluoroquinolin-4-yl)hydrazine;hydrochloride)

• Product Name: (7-fluoroquinolin-4-yl)hydrazine;hydrochloride
• CAS No: 1172943-36-0
• MF: C₉H₉ClFN₃
• MW: 213.639263868332
• CID: 1206656
• PubChem ID: 17040064
• Update Time: 2025-11-01

(7-fluoroquinolin-4-yl)hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7-fluoroquinolin-4-yl)hydrazine,hydrochloride
• (7-fluoroquinolin-4-yl)hydrazine
• hydrochloride
• 1172943-36-0
• 7-FLUORO-4-HYDRAZINYLQUINOLINEHYDROCHLORIDE
• 7-Fluoro-4-hydrazinoquinoline hydrochloride
• 7-Fluoro-4-hydrazinylquinoline--hydrogen chloride (1/1)
• 7-FLUORO-4-HYDRAZINYLQUINOLINE HYDROCHLORIDE
• MFCD09787892
• DTXSID50589193
• AB52490
• (7-fluoroquinolin-4-yl)hydrazine;hydrochloride

• Inchi： 1S/C9H8FN3.ClH/c10-6-1-2-7-8(13-11)3-4-12-9(7)5-6;/h1-5H,11H2,(H,12,13);1H
• InChI Key： PGLATNDHHSLNDL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=CN=C2C=1)NN

Computed Properties

• Exact Mass: 213.0469032g/mol
• Monoisotopic Mass: 213.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on (7-fluoroquinolin-4-yl)hydrazine;hydrochloride

Introduction to (7-fluoroquinolin-4-yl)hydrazine;hydrochloride (CAS No. 1172943-36-0)

(7-fluoroquinolin-4-yl)hydrazine;hydrochloride, identified by its CAS number 1172943-36-0, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluoroquinoline core and a hydrazine moiety makes it an intriguing candidate for further research and development, particularly in the synthesis of novel therapeutic agents.

The fluoroquinoline scaffold is well-known for its broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. The introduction of a fluorine atom at the 7-position enhances the metabolic stability and bioavailability of the molecule, making it more suitable for pharmaceutical applications. Additionally, the hydrazine group provides a versatile handle for further chemical modifications, allowing for the development of derivatives with enhanced pharmacological profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of fluoroquinoline derivatives. Studies have demonstrated that these compounds can interact with various biological targets, leading to their efficacy against a wide range of diseases. For instance, research has shown that fluoroquinolines can inhibit enzymes involved in DNA replication and transcription, making them effective against resistant bacterial strains.

The hydrochloride salt form of (7-fluoroquinolin-4-yl)hydrazine enhances its solubility in water, which is crucial for formulation development and clinical studies. Improved solubility often translates to better absorption and bioavailability, thereby increasing the therapeutic efficacy of the drug. This property makes it an attractive candidate for oral and intravenous administration.

One of the most promising applications of (7-fluoroquinolin-4-yl)hydrazine;hydrochloride is in the development of anticancer agents. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key cellular pathways. The fluorine atom's ability to enhance binding affinity to biological targets further contributes to its potential as an anticancer therapeutic. Additionally, the hydrazine group can be functionalized to develop prodrugs that release active species in vivo, potentially increasing drug delivery efficiency.

Another area of interest is the use of (7-fluoroquinolin-4-yl)hydrazine;hydrochloride in antiviral research. The structural features of this compound make it capable of inhibiting viral enzymes such as proteases and polymerases. This capability is particularly relevant in the context of emerging viral infections, where rapid development of antiviral drugs is essential. The compound's ability to interfere with viral replication cycles could provide a novel therapeutic strategy against RNA viruses.

The synthesis of (7-fluoroquinolin-4-yl)hydrazine;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

In conclusion, (7-fluoroquinolin-4-yl)hydrazine;hydrochloride (CAS No. 1172943-36-0) represents a promising candidate for various pharmaceutical applications. Its unique structural features, including the fluoroquinoline core and hydrazine moiety, make it a versatile scaffold for drug discovery. Ongoing research continues to explore its potential in anticancer and antiviral therapies, with promising preliminary results suggesting its therapeutic efficacy. As our understanding of molecular interactions advances, compounds like this are poised to play a crucial role in addressing unmet medical needs.